Cas no 90357-06-5 (Bicalutamide)

Bicalutamide inDimethylformamideMedium soluble;stayTetrahydrofuranMedium dissolved;stayethyl acetate\methanolModerately soluble;Insoluble in water.from1:1(Volume ratio)Of ethyl acetate andPetroleum etherMesocrystalline,melting point191To193℃.
Bicalutamide structure
Bicalutamide structure
Bicalutamide
90357-06-5
C18H14F4N2O4S
430.373377323151
MFCD00869971
61406
2375

Bicalutamide Properties

Names and Identifiers

    • Bicalutamide
    • Bicalutamide (Subject to patent free)
    • 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylsulfonyl-2-hydroxy-2-methylpropionyl)aniline
    • N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methyl-propanamid
    • Bicalutamidec
    • Bicalutumide (CDX, ICI 176334, Casodex®, Cosudex®, Calutide®, Kalumid®)
    • Bicaiutamide
    • BicalutaMide API
    • Cosudex
    • ODEX
    • Bicalutamide (CDX)
    • Casodex
    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide
    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropionamide
    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methyl-propanamide
    • Calutide
    • ICI 176334
    • N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)sulfonyl-2-hydroxy-2-methylpropanamide
    • Bicalutamide (Casodex)
    • LKJPYSCBVHEWIU-UHFFFAOYSA-N
    • (+-)-4'-Cyano-alpha,alpha,alpha-trifluoro-3-((p-fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
    • C18H14F4N2O4S
    • ICI 176,334
    • CPD000466329
    • Propanami
    • N-[4-Cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methylpropanamide (ACI)
    • Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-, (±)- (ZCI)
    • (±)-4′-Cyano-α,α,α-trifluoro-3-[(p-fluorophenyl)sulfonyl]-2-methyl-m-lactotoluidide
    • Casode
    • ZD 176334
    • Bicalutamide for system suitability
    • AC-4232
    • Bicusan
    • bicalutamida
    • NCGC00167977-02
    • HMS3654K18
    • CCRIS 8728
    • EX-A962
    • D00961
    • BICALUTAMIDE [USP MONOGRAPH]
    • Bicalutamide, British Pharmacopoeia (BP) Reference Standard
    • Tox21_303560
    • Calumid
    • Z2108698963
    • SDCCGSBI-0633779.P001
    • BICALUTAMIDE [USAN]
    • BICALUTAMIDE (MART.)
    • Bicalutamide for system suitability, European Pharmacopoeia (EP) Reference Standard
    • LP01026
    • 4'-cyano-3-[(4- fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
    • BICALUTAMIDE [EP MONOGRAPH]
    • NSC722665
    • NSC-722665
    • HMS3263M13
    • NCGC00261711-01
    • PROPANAMIDE, N-(4-CYANO-3-(TRIFLUOROMETHYL)PHENYL)-3-((4-FLUOROPHENYL)SULFONYL)-2-HYDROXY-2-METHYL-, (+/-)-
    • rac-N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
    • 4'-cyano-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methyl-3'-(trifluoromethyl)propionanilide
    • SR-01000759410-4
    • (+-)-bicalutamide
    • BDBM18525
    • HSDB 7655
    • HMS3714P13
    • NC00201
    • Propanamide, N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-, (+-)-
    • Q1988832
    • HMS2051B13
    • (+-)-4'-Cyano-alpha,alpha,alpha-trifluoro-3-((p- fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
    • N-(4-Cyano-3-(trifluoromethyl)phenyl)3-3((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methyl-propanamide
    • BICALUTAMIDE (USP IMPURITY)
    • AB00639963_10
    • NCGC00257459-01
    • CCG-220876
    • CCG-100951
    • L02BB03
    • Casodex (TN)
    • NS00000400
    • AB00639963-08
    • N-(4-cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
    • CHEBI:91617
    • BRD-A29485665-001-11-0
    • BICALUTAMIDE (EP MONOGRAPH)
    • SB17301
    • 90357-06-5
    • MLS001424047
    • Bicadex
    • Binabic
    • Bical
    • DTXSID501016794
    • B3206
    • HMS2089N12
    • racemic bicalutamide
    • BRD-A29485665-001-03-7
    • BICALUTAMIDE [VANDF]
    • AKOS015895073
    • Pharmakon1600-01504827
    • MLS000759437
    • 4'-cyano-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-3'-trifluoromethylpropionanilide
    • HMS3393B13
    • BCP02110
    • (+/-)-4'-CYANO-.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-3-((P-FLUOROPHENYL)SULFONYL)-2-METHYL-M-LACTOTOLUIDIDE
    • CHEMBL409
    • NSC759816
    • HMS3372K05
    • A0Z3NAU9DP
    • Tox21_501026
    • Bicalutamide, Pharmaceutical Secondary Standard; Certified Reference Material
    • N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorobenzenesulfonyl)-2-hydroxy-2-methylpropanamide
    • ICI-176334
    • BICALUTAMIDE [WHO-DD]
    • N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorobenzene)sulfonyl]-2-hydroxy-2-methylpropanamide
    • DB01128
    • BCP9000408
    • Bicalox
    • Bicalutamide, United States Pharmacopeia (USP) Reference Standard
    • BICALUTAMIDE [USP-RS]
    • KS-1161
    • (RS)-bicalutamide
    • NCGC00167487-01
    • DTXCID00209197
    • CHEBI:3090
    • BICALUTAMIDE [USP IMPURITY]
    • BCPP000337
    • CS-1296
    • BRN 5364666
    • NCGC00167977-09
    • Bicamide
    • bicalutamidum
    • SMR000466329
    • CHEBI:144093
    • CAS-90357-06-5
    • NCGC00167977-01
    • (+/-)-N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
    • BICALUTAMIDE (USP MONOGRAPH)
    • Bypro
    • Bicalutamide, European Pharmacopoeia (EP) Reference Standard
    • NSC-759816
    • BICALUTAMIDE [JAN]
    • SW197581-4
    • Bicalutamide (JP18/USP/INN)
    • s1190
    • Bicatlon
    • NSC 759816
    • N-[(4-CYANO-3-TRIFLUOROMETHYL)PHENYL]-3-[(4-FLUOROPHENYL)SULFONYL]-2-HYDROXY-2-METHYLPROPANAMIDE
    • EN300-1715981
    • BICALUTAMIDE [MART.]
    • DB-041165
    • BICALUTAMIDE [INN]
    • N-(4-cyano-3-(trifluoromethyl)phenyl)-3-(4-fluorophenylsulfonyl)-2-hydroxy-2-methylpropanamide
    • Propanamide, N-[4-cyano-3-(trifluoromethyl)phenyl]-3-[(4-fluorophenyl)sulfonyl]-2-hydroxy-2-methyl-
    • C08160
    • -2-hydroxy-2-methylpropanamide
    • NCGC00167977-03
    • AB00639963-09
    • UNII-A0Z3NAU9DP
    • -3-(4-fluorophenylsulfonyl)
    • SR-01000759410-5
    • N-[4-cyano-3-trifluoromethyl-phenyl]-3-[4-fluorophenyl-sulfonyl]-2-hydroxy-2-methyl-propionamide
    • BRD-A29485665-001-12-8
    • MFCD00869971
    • HMS2232H03
    • ICI176,334-1
    • BICALUTAMIDE [ORANGE BOOK]
    • Propanamide,
    • Calutol
    • (RS)-4'-cyano-alpha',alpha',alpha',-trifluoro-3-(4-fluorophenylsulphonyl)-2-hydroxy-2-methylpropiono-m-toluidide
    • inverted exclamation markY98% (HPLC), powder
    • SR-01000759410
    • AB00639963-06
    • CCG-222330
    • Bicalutamide (CDX), >=98% (HPLC), powder
    • Bicalutamide [USAN:USP:INN:BAN]
    • BICALUTAMIDE (USP-RS)
    • NCGC00167977-20
    • 4'-Cyano-alpha,alpha,alpha-trifuloro-3-((p-fluorophenyl)sulfonyl)-2-methyl-m-lactotoluidide
    • DTXSID2022678
    • Tox21_112488
    • Raffolutil
    • Ormandyl
    • SCHEMBL3611
    • HY-14249
    • BICALUTAMIDE [MI]
    • GTPL2863
    • N-(4-cyano-3-(trifluoromethyl)phenyl)
    • BICALUTAMIDE [HSDB]
    • Bicalutamide Crystalline Form II
    • Kalumid
    • +Expand
    • MFCD00869971
    • LKJPYSCBVHEWIU-UHFFFAOYSA-N
    • 1S/C18H14F4N2O4S/c1-17(26,10-29(27,28)14-6-3-12(19)4-7-14)16(25)24-13-5-2-11(9-23)15(8-13)18(20,21)22/h2-8,26H,10H2,1H3,(H,24,25)
    • N#CC1C(C(F)(F)F)=CC(NC(C(CS(C2C=CC(F)=CC=2)(=O)=O)(C)O)=O)=CC=1
    • 5364666

Computed Properties

  • 430.06100
  • 2
  • 9
  • 5
  • 430.06104075 g/mol
  • 29
  • 750
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 2.3
  • 2
  • 0
  • 116
  • 430.4

Experimental Properties

  • 4.03338
  • 115.64000
  • 1200
  • 1.577
  • 650.3°C at 760 mmHg
  • 194.0 to 198.0 deg-C
  • 7.54X10-15 mm Hg at 25 °C (est)
  • 347.1±31.5 °C
  • DMSO: >5mg/mL
  • White to Yellow Solid
  • Sensitive to light
  • 270(CH3CN)(lit.)
  • 1.5200

Bicalutamide Security Information

Bicalutamide Customs Data

  • 2929909090
  • China Customs Code:

    2929909090

    Overview:

    2929909090 Other nitrogenous compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2929909090 other compounds with other nitrogen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Bicalutamide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00H1DQ-50mg
Bicalutamide
90357-06-5 99%
50mg
$4.00 2024-04-20
A2B Chem LLC
AH94142-50mg
Bicalutamide
90357-06-5 99%
50mg
$4.00 2024-05-20
Aaron
AR00H1M2-10mg
Bicalutamide
90357-06-5 98%
10mg
$4.00 2024-07-18
Ambeed
A176397-50mg
N-(4-Cyano-3-(trifluoromethyl)phenyl)-3-((4-fluorophenyl)sulfonyl)-2-hydroxy-2-methylpropanamide
90357-06-5 99%
50mg
$5.0 2024-05-30
AstaTech
21414-1/G
BICALUTAMIDE
90357-06-5 97%
1g
$160 2023-09-18
Axon Medchem
3313-50 mg
Bicalutamide
90357-06-5 99%
50mg
€50.00 2023-07-10
Enamine
EN300-1715981-0.05g
N-[4-cyano-3-(trifluoromethyl)phenyl]-3-(4-fluorobenzenesulfonyl)-2-hydroxy-2-methylpropanamide
90357-06-5 95%
0.05g
$25.0 2023-09-20
Key Organics Ltd
KS-1161-1MG
Bicalutamide
90357-06-5 >97%
1mg
£36.00 2023-09-08
LKT Labs
B3209-100 mg
Bicalutamide
90357-06-5 ≥98%
100MG
$74.10 2023-07-11
MedChemExpress
HY-14249-10mM*1mLinDMSO
Bicalutamide
90357-06-5 99.85%
10mM*1mLinDMSO
¥550 2023-07-26

Bicalutamide Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Sodium tungsten oxide (Na2WO4) Solvents: Acetone ,  Water ;  0.5 h, rt
Reference
An improved process for the preparation of bicalutamides by oxidation of the sulfide precursors using H2O2 as oxidant
, China, , ,

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid
Reference
DMSO-Mediated Difunctionalization of Electron-Deficient Olefins to Access β-Hydroxysulfides with High Chemoselectivity
Gao, Bao ; Liu, Xiaojun; Yan, Qian; Yang, Ruiting; Jiang, Tao; et al, Synthesis, 2022, 54(9), 2258-2266

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  0 °C; < 25 °C; 5 min, < 25 °C
1.2 Solvents: Tetrahydrofuran ;  2 h, rt
1.3 Reagents: Sodium chloride Solvents: Ethyl acetate ,  Water ;  rt
1.4 Reagents: Hydrogen peroxide ;  rt → -55 °C
1.5 Reagents: Trifluoroacetic anhydride ;  -15 - 0 °C; 16 h, rt
1.6 Reagents: Sodium chloride Solvents: Water
Reference
Nucleophilic Aromatic Substitution of Methacrylamide Anion and its Application to the Synthesis of the Anticancer Drug Bicalutamide
Chen, Bang-Chi; Zhao, Rulin; Gove, Stacey; Wang, Bei; Sundeen, Joseph E.; et al, Journal of Organic Chemistry, 2003, 68(26), 10181-10182

Synthetic Circuit 4

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt → -78 °C
1.2 Reagents: Butyllithium ;  20 min, -78 °C
1.3 Solvents: Tetrahydrofuran ;  rt → -78 °C; -78 °C → rt; 3 h, rt
Reference
Synthesis and Biological Evaluation of [18F]Bicalutamide, 4-[76Br]Bromobicalutamide, and 4-[76Br]Bromo-thiobicalutamide as Non-Steroidal Androgens for Prostate Cancer Imaging
Parent, Ephraim E.; Dence, Carmen S.; Jenks, Carl; Sharp, Terry L.; Welch, Michael J.; et al, Journal of Medicinal Chemistry, 2007, 50(5), 1028-1040

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Water ;  15 h, 90 °C
Reference
Silyloxymethanesulfinate as a sulfoxylate equivalent for the modular synthesis of sulfones and sulfonyl derivatives
Kim, Dae-Kwon; Um, Hyun-Suk; Park, Hoyoon; Kim, Seonwoo; Choi, Jin; et al, Chemical Science, 2020, 11(48), 13071-13078

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  overnight, rt
Reference
Hydroxysulfenylation of Electron-Deficient Alkenes through an Aerobic Copper Catalysis
Xi, Hui; Deng, Bicheng; Zong, Zhenzhen; Lu, Shenglin; Li, Zhiping, Organic Letters, 2015, 17(5), 1180-1183

Synthetic Circuit 7

Reaction Conditions
1.1 Reagents: Formic acid ,  Hydrogen peroxide Solvents: Methyl acetate ,  Water ;  2 - 5 °C; 37 °C; 5 h, 25 - 35 °C
Reference
Process for preparing extremely pure 4-cyano-3-trifluoromethyl-N-(3-p-fluorophenylsulfonyl-2-hydroxy-2-methylpropionyl)aniline
, Czech Republic, , ,

Synthetic Circuit 8

Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid ;  12 h, rt
Reference
Auto-oxidative hydroxysulfenylation of alkenes
Huo, Congde; Wang, Yajun; Yuan, Yong; Chen, Fengjuan; Tang, Jing, Chemical Communications (Cambridge, 2016, 52(45), 7233-7236

Bicalutamide Raw materials

Bicalutamide Preparation Products

Bicalutamide Suppliers

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